Cas no 2137911-58-9 (N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide)
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide Chemical and Physical Properties
Names and Identifiers
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- 2137911-58-9
- N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide
- EN300-712970
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- Inchi: 1S/C14H26N2O/c1-14(2,3)13(17)16(11-5-4-6-11)12-7-9-15-10-8-12/h11-12,15H,4-10H2,1-3H3
- InChI Key: ISLVAQBVOLLPCG-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)N(C1CCNCC1)C1CCC1
Computed Properties
- Exact Mass: 238.204513457g/mol
- Monoisotopic Mass: 238.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.3Ų
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712970-0.05g |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide |
2137911-58-9 | 95.0% | 0.05g |
$624.0 | 2025-03-12 | |
| Enamine | EN300-712970-0.1g |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide |
2137911-58-9 | 95.0% | 0.1g |
$653.0 | 2025-03-12 | |
| Enamine | EN300-712970-0.25g |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide |
2137911-58-9 | 95.0% | 0.25g |
$683.0 | 2025-03-12 | |
| Enamine | EN300-712970-0.5g |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide |
2137911-58-9 | 95.0% | 0.5g |
$713.0 | 2025-03-12 | |
| Enamine | EN300-712970-1.0g |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide |
2137911-58-9 | 95.0% | 1.0g |
$743.0 | 2025-03-12 | |
| Enamine | EN300-712970-2.5g |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide |
2137911-58-9 | 95.0% | 2.5g |
$1454.0 | 2025-03-12 | |
| Enamine | EN300-712970-5.0g |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide |
2137911-58-9 | 95.0% | 5.0g |
$2152.0 | 2025-03-12 | |
| Enamine | EN300-712970-10.0g |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide |
2137911-58-9 | 95.0% | 10.0g |
$3191.0 | 2025-03-12 |
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide: A Comprehensive Overview
N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide, with the CAS number 2137911-58-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutyl group with a piperidine moiety, making it a versatile building block for various applications. The N-cyclobutyl and N-(piperidin-4-yl) groups are key structural elements that contribute to its distinctive properties. Recent studies have highlighted its potential in drug discovery and advanced material synthesis, underscoring its importance in modern chemical research.
The synthesis of N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide involves a multi-step process that leverages advanced catalytic techniques. Researchers have developed efficient methods to construct the cyclobutane ring and the piperidine ring with high precision. These methods often involve transition metal catalysts, such as palladium complexes, which facilitate the formation of the required bonds. The use of these catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.
One of the most notable features of this compound is its physical and chemical properties, which are highly dependent on its molecular structure. The cyclobutane ring introduces strain into the molecule, enhancing its reactivity in certain reactions. Meanwhile, the piperidine ring contributes to the compound's stability and solubility in organic solvents. Recent studies have shown that these properties can be fine-tuned by modifying substituents on the piperidine ring, opening up new possibilities for tailoring the compound's behavior in different environments.
The application of N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide spans across various industries. In the pharmaceutical sector, it has been explored as a potential lead compound for developing novel drugs targeting specific biological pathways. Its ability to form stable complexes with certain proteins makes it an attractive candidate for drug design. Additionally, in materials science, this compound has been used as a precursor for synthesizing advanced polymers and coatings with unique mechanical properties.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure of N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide. High-level quantum mechanical calculations have revealed that the compound exhibits significant conjugation between the cyclobutane and piperidine moieties, which influences its optical and electronic properties. These findings have paved the way for its application in optoelectronic devices, where such properties are highly desirable.
In conclusion, N-cyclobutyl-2,2-dimethyl-N-(piperidin-4-yl)propanamide is a multifaceted compound with a rich structural diversity and diverse applications. Its unique combination of functional groups makes it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new aspects of its chemistry and functionality, this compound is poised to play an even more significant role in shaping future innovations across various disciplines.
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